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Compound of Interest

Compound Name: Fmoc-His(Bzl)-OH

Cat. No.: B1339981 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the fundamental physicochemical properties of Nα-

Fmoc-N(im)-benzyl-L-histidine, commonly abbreviated as Fmoc-His(Bzl)-OH. This amino acid

derivative is a critical reagent in solid-phase peptide synthesis (SPPS), particularly for the

introduction of a histidine residue with a benzyl-protected imidazole side chain. The

fluorenylmethyloxycarbonyl (Fmoc) protecting group on the alpha-amino group allows for a

base-labile deprotection strategy, which is orthogonal to the acid-labile cleavage of the final

peptide from the resin and the removal of many side-chain protecting groups.

Physicochemical Data
The essential quantitative data for Fmoc-His(Bzl)-OH are summarized in the table below,

providing a clear reference for researchers.

Property Value

Molecular Formula C28H25N3O4[1][2][3]

Molecular Weight 467.52 g/mol [1][2][4][5]

CAS Number 84030-19-3[4]

EC Number 281-790-6
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Experimental Protocols
The determination of the molecular weight and formula of Fmoc-His(Bzl)-OH is typically

achieved through standard analytical techniques in organic chemistry.

1. Mass Spectrometry for Molecular Weight Determination:

Methodology: High-resolution mass spectrometry (HRMS), often utilizing techniques like

Electrospray Ionization (ESI) or Matrix-Assisted Laser Desorption/Ionization (MALDI), is

employed to determine the accurate mass of the molecule.

Sample Preparation: A dilute solution of Fmoc-His(Bzl)-OH is prepared in a suitable solvent,

such as acetonitrile or methanol, often with the addition of a small amount of formic acid to

promote ionization.

Analysis: The sample is introduced into the mass spectrometer, where it is ionized. The

mass-to-charge ratio (m/z) of the resulting ions is measured with high precision. The

molecular weight is then calculated from the observed m/z value of the protonated molecule

[M+H]+.

2. Elemental Analysis for Molecular Formula Confirmation:

Methodology: Combustion analysis is used to determine the elemental composition (carbon,

hydrogen, and nitrogen) of the compound.

Sample Preparation: A precisely weighed sample of pure Fmoc-His(Bzl)-OH is subjected to

complete combustion in an oxygen atmosphere.

Analysis: The resulting combustion products (CO2, H2O, and N2) are quantitatively

measured. The percentages of C, H, and N in the sample are calculated from these

measurements. The empirical formula is derived from these percentages, and in conjunction

with the molecular weight from mass spectrometry, the molecular formula is confirmed.

Molecular Structure and Components
The structure of Fmoc-His(Bzl)-OH consists of three primary components: the histidine amino

acid, the Fmoc protecting group, and the benzyl protecting group. The following diagram
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illustrates the relationship between these components.
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Caption: Molecular components of Fmoc-His(Bzl)-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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